Cas no 1932356-46-1 ((1S)-1-5-bromo-2-(difluoromethyl)pyridin-3-ylethan-1-amine)

• Product Name: (1S)-1-5-bromo-2-(difluoromethyl)pyridin-3-ylethan-1-amine
• CAS No: 1932356-46-1
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 5192248
• Update Time: 2025-06-08

(1S)-1-5-bromo-2-(difluoromethyl)pyridin-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 5-bromo-2-(difluoromethyl)-α-methyl-, (αS)-
• (1S)-1-5-bromo-2-(difluoromethyl)pyridin-3-ylethan-1-amine

• Inchi： 1S/C8H9BrF2N2/c1-4(12)6-2-5(9)3-13-7(6)8(10)11/h2-4,8H,12H2,1H3/t4-/m0/s1
• InChI Key： LYHHWDYKSSDSRJ-BYPYZUCNSA-N
• SMILES： C1(C(F)F)=NC=C(Br)C=C1[C@H](C)N

Experimental Properties

• Density: 1.530±0.06 g/cm3(Predicted)
• Boiling Point: 296.7±35.0 °C(Predicted)
• pka: 7.56±0.29(Predicted)

Additional information on (1S)-1-5-bromo-2-(difluoromethyl)pyridin-3-ylethan-1-amine

Introduction to (1S)-1-5-bromo-2-(difluoromethyl)pyridin-3-ylethan-1-amine (CAS No. 1932356-46-1)

(1S)-1-5-bromo-2-(difluoromethyl)pyridin-3-ylethan-1-amine (CAS No. 1932356-46-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds promise in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and potential applications in pharmaceutical research.

Chemical Properties: (1S)-1-5-bromo-2-(difluoromethyl)pyridin-3-ylethan-1-amine is a chiral molecule with a molecular formula of C₁₀H₉BrF₂N₂. The compound features a pyridine ring substituted with a bromo group at the 5-position and a difluoromethyl group at the 2-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, which are crucial for its biological activities. Additionally, the chiral center at the ethylamine moiety adds another layer of complexity to its structure and potential biological effects.

Synthesis: The synthesis of (1S)-1-5-bromo-2-(difluoromethyl)pyridin-3-ylethan-1-amine has been reported in several studies. One common approach involves the reaction of 5-bromo-2-(difluoromethyl)pyridine with an appropriate chiral amine precursor. The chiral center is introduced through asymmetric synthesis techniques, such as catalytic asymmetric alkylation or enantioselective reduction. These methods ensure high enantiomeric purity, which is essential for pharmaceutical applications where stereochemistry can significantly influence biological activity.

Biological Activities: Recent research has highlighted the diverse biological activities of (1S)-1-5-bromo-2-(difluoromethyl)pyridin-3-ylethan-1-amine. Studies have shown that this compound exhibits potent neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is thought to involve modulation of neurotransmitter systems and reduction of oxidative stress in neuronal cells.

In addition to its neuroprotective properties, (1S)-1-5-bromo-2-(difluoromethyl)pyridin-3-ylethan-1-amine has demonstrated significant anticancer activity. Preclinical studies have shown that it can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer effects are attributed to its ability to induce apoptosis and disrupt cell cycle progression in cancer cells. Further research is ongoing to elucidate the specific molecular targets and pathways involved in these activities.

Clinical Potential: The clinical potential of (1S)-1-5-bromo-2-(difluoromethyl)pyridin-3-ylethan-1-amine is being actively explored through preclinical and early-stage clinical trials. Initial results from these studies have been encouraging, with the compound showing favorable pharmacokinetic properties and low toxicity profiles. These findings suggest that it may be suitable for further development as a therapeutic agent for both neurological disorders and cancer.

Current Research Trends: Ongoing research on (1S)-1-5-bromo-2-(difluoromethyl)pyridin-3-ylethan-1-amine is focused on optimizing its structure to enhance its potency and selectivity. Computational methods, such as molecular docking and virtual screening, are being employed to identify structural modifications that can improve binding affinity to target proteins. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve the bioavailability and therapeutic index of the compound.

Conclusion: In summary, (1S)-1-5-bromo-2-(difluoromethyl)pyridin-3-yethanamine (CAS No. 1932356-46-1) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.